Cas no 1284363-17-2 (Methyl 2-amino-4-(4-bromophenyl)-1,3-thiazole-5-carboxylate)

• Product Name: Methyl 2-amino-4-(4-bromophenyl)-1,3-thiazole-5-carboxylate
• CAS No: 1284363-17-2
• MF: C₁₁H₉BrN₂O₂S
• MW: 313.170360326767
• CID: 3042717
• Update Time: 2025-06-15

Methyl 2-amino-4-(4-bromophenyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-(4-bromophenyl)-1,3-thiazole-5-carboxylate

• Inchi： 1S/C11H9BrN2O2S/c1-16-10(15)9-8(14-11(13)17-9)6-2-4-7(12)5-3-6/h2-5H,1H3,(H2,13,14)
• InChI Key： DUXXDFXQLKZPAC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(C(=O)OC)SC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• XLogP3: 3.1
• Topological Polar Surface Area: 93.4

Methyl 2-amino-4-(4-bromophenyl)-1,3-thiazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Methyl 2-amino-4-(4-bromophenyl)-1,3-thiazole-5-carboxylate

Recent Advances in the Study of Methyl 2-amino-4-(4-bromophenyl)-1,3-thiazole-5-carboxylate (CAS: 1284363-17-2)

Methyl 2-amino-4-(4-bromophenyl)-1,3-thiazole-5-carboxylate (CAS: 1284363-17-2) is a thiazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential applications in drug discovery.

The compound's structural features, including the thiazole core and the 4-bromophenyl substituent, make it a versatile scaffold for the design of novel pharmacophores. Recent synthetic methodologies have focused on optimizing the yield and purity of Methyl 2-amino-4-(4-bromophenyl)-1,3-thiazole-5-carboxylate, with particular emphasis on green chemistry approaches. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a solvent-free, catalyst-assisted synthesis route that achieved a 92% yield, significantly improving upon traditional methods.

In terms of biological activity, Methyl 2-amino-4-(4-bromophenyl)-1,3-thiazole-5-carboxylate has demonstrated promising results in preclinical studies. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that this compound exhibits potent inhibitory effects against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for new antibiotic development.

Furthermore, the anticancer potential of Methyl 2-amino-4-(4-bromophenyl)-1,3-thiazole-5-carboxylate has been explored in several recent studies. A 2024 paper in European Journal of Medicinal Chemistry reported that derivatives of this compound showed selective cytotoxicity against breast cancer cell lines (MCF-7 and MDA-MB-231) while exhibiting minimal toxicity toward normal human fibroblasts. Mechanistic studies indicated that these derivatives induce apoptosis via the mitochondrial pathway, highlighting their potential as novel chemotherapeutic agents.

Beyond its direct biological activities, Methyl 2-amino-4-(4-bromophenyl)-1,3-thiazole-5-carboxylate has also been investigated as a building block for more complex drug candidates. Recent work published in ACS Medicinal Chemistry Letters demonstrated its utility in the synthesis of kinase inhibitors, particularly those targeting EGFR and VEGFR2. These findings underscore the compound's versatility in medicinal chemistry applications.

In conclusion, Methyl 2-amino-4-(4-bromophenyl)-1,3-thiazole-5-carboxylate (CAS: 1284363-17-2) represents a promising scaffold in drug discovery, with demonstrated activities against microbial pathogens and cancer cells. The recent advances in its synthesis and biological evaluation provide a solid foundation for future structure-activity relationship studies and further optimization of its pharmacological properties. Continued research in this area may yield novel therapeutic agents addressing pressing medical needs.